Cas no 2171654-07-0 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidoacetic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidoacetic acid
• CAS No: 2171654-07-0
• MF: C₂₀H₁₇F₃N₂O₅
• MW: 422.354595899582
• CID: 6266565
• PubChem ID: 165578602
• Update Time: 2025-10-31

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidoacetic acid
• 2171654-07-0
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoropropanamido]acetic acid
• EN300-1541648

• Inchi： 1S/C20H17F3N2O5/c21-20(22,23)17(18(28)24-9-16(26)27)25-19(29)30-10-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1-8,15,17H,9-10H2,(H,24,28)(H,25,29)(H,26,27)
• InChI Key： YKWRNYHFYOSCJC-UHFFFAOYSA-N
• SMILES： FC(C(C(NCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 422.10895613g/mol
• Monoisotopic Mass: 422.10895613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidoacetic acid

Latest Research Insights on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidoacetic acid (CAS: 2171654-07-0)

In recent years, the compound 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidoacetic acid (CAS: 2171654-07-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and trifluoromethyl moiety, has shown promising applications in peptide synthesis and drug development. The unique structural features of this compound, including its stability and reactivity, make it a valuable building block for the design of novel therapeutic agents.

Recent studies have focused on the synthesis and optimization of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidoacetic acid to enhance its efficiency in solid-phase peptide synthesis (SPPS). Researchers have reported improved yields and reduced side reactions when using this compound as a key intermediate. The trifluoromethyl group, in particular, has been highlighted for its ability to modulate the physicochemical properties of peptides, such as lipophilicity and metabolic stability, which are critical for drug bioavailability.

One of the most notable advancements involves the application of this compound in the development of peptide-based therapeutics targeting protein-protein interactions (PPIs). PPIs are notoriously challenging to modulate with small molecules, but peptides derived from 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidoacetic acid have demonstrated high affinity and specificity. For instance, a recent study published in the Journal of Medicinal Chemistry showcased the use of this compound to synthesize a peptide inhibitor of a key oncogenic protein, with promising results in preclinical models.

In addition to its role in peptide synthesis, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidoacetic acid has also been explored in the context of bioconjugation and prodrug strategies. The Fmoc group facilitates easy deprotection under mild conditions, making it suitable for the development of stimuli-responsive drug delivery systems. Researchers have successfully conjugated this compound to various payloads, including anticancer agents and imaging probes, to achieve targeted delivery and controlled release.

Despite these advancements, challenges remain in the large-scale production and purification of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidoacetic acid. Recent efforts have focused on optimizing synthetic routes to improve cost-effectiveness and scalability. For example, a team at MIT developed a continuous-flow synthesis method that significantly reduces reaction times and waste generation, paving the way for industrial-scale applications.

Looking ahead, the potential of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoropropanamidoacetic acid in drug discovery and development is vast. Ongoing research aims to expand its utility in areas such as glycopeptide synthesis, enzyme mimetics, and biomaterials. With its unique combination of chemical properties and versatility, this compound is poised to play a pivotal role in the next generation of biopharmaceuticals.